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Compound of Interest

Compound Name: TDRL-551

Cat. No.: B15586761 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro studies conducted on TDRL-
551, a small molecule inhibitor of Replication Protein A (RPA). TDRL-551 targets the crucial

interaction between RPA and single-stranded DNA (ssDNA), a fundamental process in DNA

replication and repair. By disrupting this interaction, TDRL-551 demonstrates significant anti-

cancer activity, both as a single agent and in synergy with platinum-based chemotherapeutics.

This document outlines the quantitative data from studies on various cancer cell lines, detailed

experimental protocols for key assays, and visual representations of the underlying molecular

pathways and experimental procedures.

Quantitative Data Summary
The anti-cancer activity of TDRL-551 has been evaluated across several cancer cell lines, with

a primary focus on epithelial ovarian cancer (EOC) and non-small cell lung cancer (NSCLC).

The following tables summarize the key quantitative findings from these in vitro studies.

Table 1: In Vitro and Cellular Inhibitory Activity of TDRL-551
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Assay Type Parameter Value Cell Line

Electrophoretic

Mobility Shift Assay

(EMSA)

In Vitro IC₅₀ 18 µM[1] -

Clonogenic Survival

Assay
Cellular IC₅₀ 25 µM[1][2]

A2780 (Epithelial

Ovarian Cancer)

Table 2: Single Agent Anti-Cancer Activity of TDRL-551 in Various Cancer Cell Lines

Cell Line Cancer Type Single Agent Activity

A2780 Epithelial Ovarian Cancer IC₅₀ of 25 µM[2]

SKOV3 Epithelial Ovarian Cancer
Similar activity to A2780

cells[2]

OVCA429 Epithelial Ovarian Cancer
Similar activity to A2780

cells[2]

H460 Non-Small Cell Lung Cancer
Similar activity to A2780

cells[2]

Signaling Pathway and Mechanism of Action
TDRL-551 functions by directly inhibiting the binding of Replication Protein A (RPA) to single-

stranded DNA (ssDNA). RPA is a critical protein in DNA metabolism, playing essential roles in

DNA replication, repair (such as nucleotide excision repair and homologous recombination),

and the activation of DNA damage checkpoints. By preventing the RPA-ssDNA interaction,

TDRL-551 disrupts these fundamental cellular processes, leading to cell cycle arrest and

apoptosis in cancer cells. This mechanism of action also underlies its synergistic effects with

DNA-damaging agents like platinum-based drugs.
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In Vitro Evaluation of TDRL-551
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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